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Compound of Interest

Compound Name: Biotin-PEG3-NHS ester

Cat. No.: B606135

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties, solubility,
and common applications of Biotin-PEG3-NHS ester, a versatile reagent for biotinylating
proteins and other molecules containing primary amines. The information presented is intended
to support researchers in designing and executing experiments for drug development and
various life science applications.

Core Chemical Properties

Biotin-PEG3-NHS ester is a chemical compound that incorporates a biotin molecule, a
polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester functional group.
The biotin moiety provides a high-affinity binding site for streptavidin and avidin, the PEG
spacer enhances water solubility and reduces steric hindrance, and the NHS ester enables
covalent conjugation to primary amines.[1][2][3]

Quantitative data for Biotin-PEG3-NHS ester are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula C23H36N409S [41516171181
Molecular Weight 544.6 g/mol [415161[8]
CAS Number 1253286-56-4 [4][5][71[8]

White to off-white solid, may
Appearance _ [51[6]
appear waxy or sticky

Purity Typically =90-98% [41617]

Storage Conditions -20°C, protect from moisture [4115119]

Solubility and Stability

The solubility of Biotin-PEG3-NHS ester is a critical factor for its use in biological experiments,
which are often conducted in aqueous environments. The hydrophilic PEG spacer significantly
increases the water solubility of the biotin compound.[1][8]
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Solvent Solubility Notes References

Aqueous stock
solutions should be
repared immediatel
Soluble (e.g., 10 prep Y
Water before use as the [6][10]
mg/mL) .
NHS ester is
susceptible to

hydrolysis.[6]

Anhydrous stock
solutions in DMSO
can be stored for
several days at -20°C.
DMSO (Dimethyl Soluble (e.g., 10 [6] Often used to
sulfoxide) mg/mL) prepare a leli10]i11]
concentrated stock
that is then diluted into
the aqueous reaction

buffer.[11][12]

Similar to DMSO,
used to prepare stock
DMF solutions. It is
) ) Soluble ) ) [10][11][12]
(Dimethylformamide) important to use high-
quality, amine-free

DMF.[11][12]

The stability of the NHS ester is pH-dependent. Hydrolysis of the NHS ester is a competing
reaction to the desired amidation with the primary amine. The rate of hydrolysis increases with
higher pH.[13][14] At pH 7.0 and 0°C, the half-life of an NHS ester is approximately 4-5 hours,
which decreases to about 10 minutes at pH 8.6 and 4°C.[13][14] For optimal conjugation
efficiency, reactions are typically performed at a pH range of 7.2 to 8.5.[13] It is crucial to avoid
buffers containing primary amines, such as Tris, as they will compete with the target molecule
for reaction with the NHS ester.[11][13]

Reaction Mechanism and Experimental Workflow
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The NHS ester of Biotin-PEG3-NHS reacts specifically and efficiently with primary amino

groups (-NH2), such as those found on the side chain of lysine residues and the N-terminus of
proteins, to form a stable amide bond.[4][8][15]

Below is a diagram illustrating the reaction between Biotin-PEG3-NHS ester and a primary
amine on a protein.
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:

Prepare Biotin-PEG3-NHS ester
stock solution (e.g., in DMSO)

:

Add Biotin-PEG3-NHS ester to
protein solution (molar excess)

:

Incubate (e.g., 1-2 hours at RT
or 4°C)

Quench reaction (optional)
(e.g., with Tris or glycine)

Purify biotinylated protein
(e.g., dialysis or size-exclusion chromatography)

(e.g., HABA assay)

'
>

Gnalyze biotinylation efficienc;D

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Cell Lysate
(containing 'Prey' proteins)

Incubate Biotinylated 'Bait’
with Cell Lysate

:

(Bind to Streptavidin-coated Beads)

Wash Beads to Remove
Non-specific Binders

Elute 'Bait'-'Prey' Complex
from Beads

Analyze Eluted Proteins
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Biotin-PEG3-NHS Ester:
Properties, Solubility, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606135#biotin-peg3-nhs-ester-chemical-properties-
and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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